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Compound of Interest

Compound Name: 2-Methoxybutanoyl chloride

Cat. No.: B8515187

CAS Number: 61882-33-5

This technical guide provides comprehensive information on the chemical properties, safety
data, and handling procedures for 2-methoxybutyryl chloride. The content is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Chemical and Physical Properties

2-Methoxybutyryl chloride is a specialty chemical, likely used as a building block in organic
synthesis. While specific experimental data is limited in publicly available literature, its
properties can be inferred from its structure and data on analogous compounds.

Molecular Formula: CsHoClO2 Molecular Weight: 136.58 g/mol

Safety and Hazard Information

A specific Safety Data Sheet (SDS) for 2-methoxybutyryl chloride (CAS 61882-33-5) is not
readily available. The following data is compiled from SDSs of structurally similar acyl chlorides
and should be considered representative of the expected hazards. Users must handle this
compound with extreme caution and perform a thorough risk assessment before use.

Hazard Classification
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Based on analogous compounds, 2-methoxybutyryl chloride is anticipated to be classified as

follows:

Hazard Class

Category

Hazard Statement

Flammable Liquids

Category 2 or 3

Highly flammable liquid and
vapor or Flammable liquid and

vapor.

Skin Corrosion/Irritation

Category 1B or 2

Causes severe skin burns and
eye damage or Causes skin

irritation.

Serious Eye Damage/Eye

Irritation

Category 1 or 2A

Causes serious eye damage
or Causes serious eye
irritation.

Specific Target Organ Toxicity
(Single Exposure)

Category 3

May cause respiratory

irritation.

Acute Toxicity (Oral)

Category 4 (Anticipated)

Harmful if swallowed.

First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. Immediately
call a POISON CENTER or doctor/physician.[1]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower. Wash
contaminated clothing before reuse.
Immediately call a POISON CENTER or
doctor/physician.[1]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call a
POISON CENTER or doctor/physician.[1]

Ingestion

Rinse mouth. Do NOT induce vomiting.
Immediately call a POISON CENTER or
doctor/physician.[1]

Handling and Storage

Aspect

Recommendation

Handling

Use only in a well-ventilated area, preferably in
a chemical fume hood.[2][3] Wear personal
protective equipment (gloves, goggles, lab
coat).[2][3] Keep away from heat, sparks, open
flames, and hot surfaces. — No smoking.[2]
Take precautionary measures against static
discharge.[3] Do not breathe
dust/fume/gas/mist/vapors/spray.[1][4]

Storage

Store in a well-ventilated place. Keep container

tightly closed.[1] Keep cool.[1] Store locked up.

[1] Keep away from incompatible materials such
as strong oxidizing agents, strong bases,

alcohols, and moisture.[2][4]
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Experimental Protocols

While a specific, peer-reviewed protocol for the synthesis of 2-methoxybutyryl chloride is not
available in the searched literature, a general and widely accepted method for the preparation
of acyl chlorides from carboxylic acids is the reaction with thionyl chloride (SOCI2).[5][6][7]

General Synthesis of 2-Methoxybutyryl Chloride from 2-
Methoxybutyric Acid

Objective: To synthesize 2-methoxybutyryl chloride by the chlorination of 2-methoxybutyric acid
using thionyl chloride.

Materials:

2-methoxybutyric acid

Thionyl chloride (SOCI2)

Anhydrous solvent (e.g., dichloromethane or toluene, optional)

Dry glassware (round-bottom flask, condenser, dropping funnel)

Magnetic stirrer and heating mantle

Inert atmosphere (e.g., nitrogen or argon)
Procedure:

o Preparation: Assemble a dry round-bottom flask with a magnetic stir bar, a reflux condenser,
and a dropping funnel under an inert atmosphere. The outlet of the condenser should be
connected to a gas trap to neutralize the HCl and SOz byproducts.

o Reactant Addition: Charge the flask with 2-methoxybutyric acid. If using a solvent, add it to
the flask.

o Thionyl Chloride Addition: Slowly add an excess of thionyl chloride (typically 1.2 to 2.0
equivalents) to the stirred solution of the carboxylic acid. The addition is often done at room
temperature or in an ice bath to control the initial exothermic reaction.
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o Reaction: After the addition is complete, the reaction mixture is typically heated to reflux and
stirred for several hours until the evolution of gas (HCI and SOz) ceases.[5] The progress of
the reaction can be monitored by IR spectroscopy (disappearance of the broad O-H stretch
of the carboxylic acid).

o Work-up: After the reaction is complete, the excess thionyl chloride and solvent are removed
by distillation, often under reduced pressure.

« Purification: The resulting crude 2-methoxybutyryl chloride can be purified by fractional
distillation under reduced pressure to yield the final product.

Note: This is a generalized procedure and may require optimization for specific scales and
desired purity. All operations should be conducted in a well-ventilated fume hood.
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Caption: General synthesis pathway of 2-methoxybutyryl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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